Cas no 22391-03-3 (1,3-Oxathiolane,2-(4-methoxyphenyl)-)

• Product name: 1,3-Oxathiolane,2-(4-methoxyphenyl)-
• CAS No: 22391-03-3
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 267836
• PubChem ID: 211137

1,3-Oxathiolane,2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiolane,2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-1,3-oxathiolane
• BRN 1242602
• 1,3-Oxathiolane, 2-(p-methoxyphenyl)-
• DTXSID60945044
• 2-(p-Methoxyphenyl)-1,3-oxathiolane
• SCHEMBL2083710
• 22391-03-3

• Inchi： InChI=1S/C10H12O2S/c1-11-9-4-2-8(3-5-9)10-12-6-7-13-10/h2-5,10H,6-7H2,1H3
• InChI Key： NBNWRXAIBYMACK-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2OCCS2)=CC=1

Computed Properties

• Exact Mass: 196.05586
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 333°Cat760mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.567
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles